Cas no 1803785-53-6 (Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate)

• Product Name: Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate
• CAS No: 1803785-53-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4955321
• Update Time: 2025-06-14

Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate

• Inchi： 1S/C11H11NO4/c1-3-16-11(14)7-4-9(13)8(6-12)10(5-7)15-2/h4-5,13H,3H2,1-2H3
• InChI Key： AJRLGYVOSCIDLB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C#N)=C(C=1)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate

Comprehensive Overview of Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate (CAS No. 1803785-53-6)

Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate (CAS No. 1803785-53-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a cyano group, hydroxy group, and methoxy substituent, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The compound’s molecular framework combines a benzoate core with functional groups that enhance its solubility and bioavailability. These characteristics align with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents. A growing number of studies focus on optimizing its production using catalytic methods or biocatalysis, addressing concerns about energy efficiency and waste reduction—a topic frequently searched in academic and industrial forums.

In the context of AI-driven drug design, Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate has been flagged in computational databases for its potential pharmacophore features. Machine learning models predict its utility in designing small-molecule therapeutics, especially for inflammatory and metabolic disorders. This aligns with frequent search queries like "novel benzoate derivatives in medicine" or "cyano-group applications in drug development," reflecting broader interest in structure-activity relationships (SAR).

From an analytical perspective, advanced techniques such as HPLC and LC-MS are employed to characterize this compound’s purity and stability. Its UV absorption properties also make it suitable for spectroscopic studies, a detail often highlighted in patents and peer-reviewed journals. Laboratories prioritizing high-throughput screening (HTS) may find this compound relevant due to its compatibility with automated synthesis platforms.

Beyond pharmaceuticals, Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate is investigated for material science applications. Its ability to form hydrogen bonds and π-π stacking interactions suggests utility in designing organic semiconductors or polymeric coatings. Such interdisciplinary relevance resonates with trending searches like "functionalized aromatics in electronics" or "benzoate-based smart materials."

Regulatory and safety assessments confirm that this compound adheres to standard handling protocols, though users should consult SDS documentation for specific guidelines. Its non-hazardous profile under normal conditions makes it accessible for academic and industrial labs, a point frequently clarified in forums discussing chemical safety and regulatory compliance.

In summary, Ethyl 4-cyano-3-hydroxy-5-methoxybenzoate (CAS No. 1803785-53-6) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, green synthesis, and advanced materials, reflecting the compound’s adaptability to cutting-edge scientific demands. As research progresses, its role in addressing challenges like precision medicine and sustainable technology will likely expand, further solidifying its importance in the chemical landscape.